![molecular formula C25H35N5O B4999489 2-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine](/img/structure/B4999489.png)
2-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds involves condensation reactions between specific reactants under controlled conditions. For example, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate was synthesized through a condensation reaction between carbamimide and 3-fluorobenzoic acid in the presence of 3-(3-dimethylaminopropyl)carbodiimide hydrochloride and hydroxybenzotriazole under basic conditions (Sanjeevarayappa et al., 2015). Such methods might be adaptable for the synthesis of 2-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine, suggesting the versatility of piperazine and pyrimidine derivatives in synthetic chemistry.
Molecular Structure Analysis
The molecular structure of similar compounds often reveals intricate details through crystallography. For instance, the structure of tert-butyl 4-{3-[6-(4-methoxyphenyl)-2-methylpyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxylate shows distinct dihedral angles and conformational features (Anthal et al., 2018). These structural analyses are crucial for understanding the interaction potentials and reactivity of such compounds.
Chemical Reactions and Properties
Compounds in this category participate in a range of chemical reactions, reflecting their versatile chemical properties. For example, bis(pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines) synthesis demonstrates the reactivity of pyrimidine derivatives under microwave-assisted conditions, offering insights into potential chemical transformations for this compound (Mekky et al., 2021).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystallinity, can be inferred from related studies. For instance, the synthesis and characterization of a class of nitrogenous compounds, including 2-{4-[(tert-butylcarbonyl)]piperazine-1-yl} pyridine-3-carboxylic acid, provide valuable data on their physical states and solubility behaviors (Ban et al., 2023).
Chemical Properties Analysis
The chemical properties, such as reactivity towards different functional groups, stability under various conditions, and potential for further derivatization, can be understood through synthetic routes and reactions of similar structures. For example, the preparation and properties study of 4-piperazino-5-methylthiopyrimidines provides insights into the reactivity and functional group compatibility of pyrimidine derivatives (Mattioda et al., 1975).
Safety and Hazards
The safety and hazards associated with this compound would depend on its exact structure and properties. For example, if the compound is similar to 4-tert-butylbenzoyl chloride, it could be sensitive to moisture and react with water . It’s important to handle such compounds with care and use appropriate safety measures.
Future Directions
The compound “2-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine” could be a subject of future research in medicinal chemistry. Given its complex structure and the presence of several functional groups, it could serve as a useful building block in the synthesis of novel organic compounds . Further studies could also explore its potential biological activities and mechanism of action.
properties
IUPAC Name |
(4-tert-butylphenyl)-[4-(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35N5O/c1-19-18-22(28-12-6-5-7-13-28)27-24(26-19)30-16-14-29(15-17-30)23(31)20-8-10-21(11-9-20)25(2,3)4/h8-11,18H,5-7,12-17H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZQGUANHNWNJCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.